Cas no 850877-58-6 (5-(2-methylthiazol-4-yl)isoindoline)

• Product Name: 5-(2-methylthiazol-4-yl)isoindoline
• CAS No: 850877-58-6
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 2118651
• PubChem ID: 57564076
• Update Time: 2025-04-21

5-(2-methylthiazol-4-yl)isoindoline Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylthiazol-4-yl)isoindoline
• SCHEMBL329882
• 850877-58-6
• DA-38759

• Inchi： 1S/C12H12N2S/c1-8-14-12(7-15-8)9-2-3-10-5-13-6-11(10)4-9/h2-4,7,13H,5-6H2,1H3
• InChI Key： SKXBWOOGHSLDBQ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC2CNCC=2C=1

Computed Properties

• Exact Mass: 216.07211956Da
• Monoisotopic Mass: 216.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų